Cas no 124292-87-1 (synthesis-2-002)

• Product Name: synthesis-2-002
• CAS No: 124292-87-1
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 5065794
• PubChem ID: 11194481
• Update Time: 2024-11-08

synthesis-2-002 Chemical and Physical Properties

Names and Identifiers

• 124292-87-1
• Ethyl 2-imino-2-isopropoxyacetate
• synthesis-2-002

• Inchi： 1S/C7H13NO3/c1-4-10-7(9)6(8)11-5(2)3/h5,8H,4H2,1-3H3
• InChI Key： KRPYEJHDAKISKJ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(=N)OC(C)C

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4Ų